Cas no 1217635-67-0 ((R)-(+)-Blebbistatin O-Benzoate)

• Product Name: (R)-(+)-Blebbistatin O-Benzoate
• CAS No: 1217635-67-0
• MF: C₂₅H₂₀N₂O₃
• MW: 396.437906265259
• CID: 1058580
• PubChem ID: 29972628
• Update Time: 2025-04-20

(R)-(+)-Blebbistatin O-Benzoate Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-Blebbistatin O-Benzoate
• (R)-3a-(Benzoyloxy)-1,2,3,3a-tetrahydro-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
• DTXSID20652449
• (3aR)-6-Methyl-4-oxo-1-phenyl-1,2,3,4-tetrahydro-3aH-pyrrolo[2,3-b]quinolin-3a-yl benzoate
• [(3aR)-6-methyl-4-oxo-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-3a-yl] benzoate
• 1217635-67-0

• Inchi： 1S/C25H20N2O3/c1-17-12-13-21-20(16-17)22(28)25(30-23(29)18-8-4-2-5-9-18)14-15-27(24(25)26-21)19-10-6-3-7-11-19/h2-13,16H,14-15H2,1H3/t25-/m0/s1
• InChI Key： ICIURMLAMQGRRU-VWLOTQADSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@]12C(C3C=C(C)C=CC=3N=C1N(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 396.14739250g/mol
• Monoisotopic Mass: 396.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Melting Point: 157-159°C
• Solubility: Chloroform, Methanol

(R)-(+)-Blebbistatin O-Benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator